2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide

• IUPAC Name: 2-[5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C22H19FN4O2/c1-3-15-6-4-5-14(2)20(15)26-19(28)13-27-21(16-7-9-18(23)10-8-16)25-12-17(11-24)22(27)29/h4-10,12H,3,13H2,1-2H3,(H,26,28)
• InChI Key: YQBJIISMWFKIOL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CN2C(=NC=C(C2=O)C#N)C3=CC=C(C=C3)F)C
• Molecular Formula: C22H19FN4O2
• Molecular Weight: 390.4 g/mol

Description

2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide is a useful research compound. Its molecular formula is C22H19FN4O2 and its molecular weight is 390.418. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activities

Research has been conducted on derivatives of pyrimidine and pyrazolo[1,5-a]pyrimidine, exploring their selective antitumor activities. For instance, compounds synthesized from related structures have shown certain selective anti-tumor activities, with particular configurations contributing to their efficacy (Xiong Jing, 2011). Additionally, novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been evaluated for their antitumor activity, with some showing promising inhibitory effects on different cell lines, highlighting the potential of these compounds in cancer research (M. Albratty, K. El-Sharkawy, Shamsher Alam, 2017).

Antimicrobial Activities

The synthesis of novel derivatives has also been directed toward antimicrobial applications. A study on pyridines, pyrimidinones, oxazinones, and their derivatives synthesized as antimicrobial agents shows that many of these compounds exhibit good antibacterial and antifungal activities comparable to established reference drugs (Aisha Hossan, Hanaa M. A. Abu-Melha, M. Al-Omar, A. Amr, 2012). Furthermore, novel azetidine-2-one derivatives of 1H-benzimidazole demonstrated significant antibacterial and cytotoxic properties in vitro, indicating their potential as antimicrobial and anticancer agents (M. Noolvi, S. Agrawal, H. Patel, A. Badiger, Monika Gaba, Azit Zambre, 2014).

Molecular Docking and Drug Likeness

Studies on the novel anti-COVID-19 molecule 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide highlight its antiviral potency against SARS-CoV-2, demonstrated through molecular docking. This research provides insights into the compound's binding energy and interaction with SARS-CoV-2 protease, offering a foundation for further exploration in antiviral drug development (S. Mary, Mohd Usman Mohd Siddique, Dr Sayantan Pradhan, Venkatesan Jayaprakash, C. James, 2020).